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Compound of Interest

Compound Name: Fluorobexarotene

Cat. No.: B1662632

Essential Safety and Handling Guide for
Fluorobexarotene

This guide provides crucial safety and logistical information for the handling and disposal of
Fluorobexarotene, a potent retinoid-X-receptor (RXR) agonist. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the known properties of Fluorobexarotene is presented below. This information
is critical for safe handling and storage.

Property Value

Molecular Formula C24H27FO2[1][2][3]

Molecular Weight 366.5 g/mol [2]

CAS Number 1190848-23-7[1]

Appearance Solid

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C
Solubility in DMSO 5 mg/mL (13.64 mM)
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Fluorobexarotene is not readily available, data
for the structurally related compound Bexarotene indicates potential hazards. Researchers
should handle Fluorobexarotene with the same level of caution.

Potential Hazards (based on Bexarotene):
e Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of damaging fertility or the unborn child.

May cause long-lasting harmful effects to aquatic life.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification
) Nitrile rubber, chemical-
Hand Protection Gloves ]
resistant.
Eye/Face Protection Safety Glasses/Goggles ANSI Z87.1 approved.
) Use when there is a splash
Face Shield
hazard.
Skin and Body Protection Laboratory Coat Fully buttoned.

] ] As needed to prevent skin
Protective Clothing
contact.

All handling of solid and
Respiratory Protection Fume Hood solutions should be within a
certified chemical fume hood.

If engineering controls are not
Respirator sufficient, use a NIOSH-

approved respirator.

Experimental Protocols: Handling and Disposal
Workflow

The following protocols provide a step-by-step guide for the safe handling and disposal of
Fluorobexarotene.

1. Preparation and Safe Handling:

o Engineering Controls: All work with Fluorobexarotene, both in solid and solution form, must
be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

o Personal Protective Equipment: Before handling, ensure all recommended PPE is worn
correctly.

» Weighing: When weighing the solid compound, use a balance within the fume hood or a
vented balance safety enclosure.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1662632?utm_src=pdf-body
https://www.benchchem.com/product/b1662632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Solution Preparation:

o

Prepare solutions on the same day of use whenever possible.
o If preparing a stock solution in DMSO, sonication may be required to aid dissolution.

o For long-term storage, aliquot stock solutions into tightly sealed vials and store at -20°C
for up to one month or -80°C for up to six months.

o Avoid repeated freeze-thaw cycles.

o Before use, allow the product to equilibrate to room temperature for at least one hour prior
to opening the vial.

. Spill and Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.

Ingestion: Rinse mouth with water and seek immediate medical attention.

Spill: For a small spill, carefully absorb the material with an inert absorbent material and
place it in a sealed container for disposal. For a large spill, evacuate the area and contact
environmental health and safety personnel.

. Disposal Plan:

Waste Characterization: All waste containing Fluorobexarotene must be treated as
hazardous chemical waste.

Containerization: Collect all solid and liquid waste in clearly labeled, sealed containers. Do
not mix with other waste streams unless compatible.
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» Disposal: Dispose of contents and container in accordance with all local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific disposal procedures.

Click to download full resolution via product page

Caption: Fluorobexarotene Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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